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Compound of Interest

Compound Name: 2'-Hydroxypropiophenone

Cat. No.: B1664087

Ensuring the safe and compliant disposal of 2'-Hydroxypropiophenone is a critical aspect of
laboratory safety and environmental responsibility. This guide provides essential, step-by-step
procedures for researchers, scientists, and drug development professionals to manage the
disposal of this compound effectively. Adherence to these protocols is vital for mitigating risks
and ensuring compliance with regulatory standards.

Hazard Profile and Safety Considerations

2'-Hydroxypropiophenone is classified as an irritant, affecting the skin, eyes, and respiratory
system.[1][2] Therefore, all handling and disposal procedures must be conducted with
appropriate personal protective equipment in a well-ventilated area to prevent exposure.

Hazard Classification and Precautionary Statements
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Precautionary

GHS . Hazard
Hazard Class . Signal Word Statement
Pictogram Statement
Codes
P264, P280,
Skin Irritation ) H315: Causes P302+P352,
GHSO07 Warning o
(Category 2) skin irritation P332+P313,
P362+P364
o H319: Causes P264, P280,
Eye Irritation ) )
GHSO07 Warning serious eye P305+P351+P33
(Category 2A) o
irritation 8, P337+P313
Specific Target
o P261, P271,
Organ Toxicity -
) H335: May P304+P340,
Single Exposure ) ]
GHSO07 Warning cause respiratory  P312,
(Category 3), o
} irritation P403+P233,
Respiratory Tract
P405, P501

Irritation

Data sourced from PubChem and other safety data sheets.[1][2][3]
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Specification

Equipment

Eye Protection

Safety glasses with side-shields or chemical

safety goggles.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).

Skin and Body Protection

Laboratory coat.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If ventilation is inadequate,

a suitable respirator should be worn.

Step-by-Step Disposal Procedure
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The primary and recommended method for the disposal of 2'-Hydroxypropiophenone is to
engage a licensed professional waste disposal service.[4] Do not dispose of this chemical
down the drain or in regular trash.

Waste Collection and Storage

o Segregation: Collect waste 2'-Hydroxypropiophenone and any materials contaminated with
it (e.g., pipette tips, gloves, absorbent pads) in a dedicated, properly labeled waste container.
Do not mix with other chemical waste streams to avoid potentially hazardous reactions.

» Container: Use a chemically compatible container, such as a high-density polyethylene
(HDPE) or glass bottle with a secure screw cap. Ensure the container is in good condition
and free from leaks.

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"2'-Hydroxypropiophenone,” and the associated hazards (e.g., "lrritant").

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure area,
away from incompatible materials such as strong oxidizing agents.[5]

Disposal Workflow
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Start: Generation of
2'-Hydroxypropiophenone Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Compatible Container

Label Container:
'Hazardous Waste'
'2"-Hydroxypropiophenone’
‘Irritant’

Store Securely in a Designated
Waste Accumulation Area

Spill Occurs?

Follow Spill Cleanup Protocol:
Contact Environmental Health & Safety (EHS) - Absorb with inert material

or Licensed Waste Contractor for Pickup - Collect in a sealed container
- Decontaminate area

[ End: Waste is Properly Disposedj

Click to download full resolution via product page

Caption: Disposal workflow for 2'-Hydroxypropiophenone.
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Spill and Emergency Procedures

In the event of a spill, ensure the area is well-ventilated and wear appropriate PPE.

o Containment: For small spills, absorb the material with an inert absorbent such as
vermiculite, dry sand, or earth.

o Collection: Carefully sweep or scoop the absorbed material into a designated hazardous
waste container.

» Decontamination: Clean the spill area thoroughly with soap and water. Collect all cleaning
materials for disposal as hazardous waste.

o Large Spills: In case of a large spill, evacuate the area and contact your institution's
Environmental Health and Safety (EHS) department or emergency services.

Regulatory Context

While a specific U.S. Environmental Protection Agency (EPA) hazardous waste code for 2'-
Hydroxypropiophenone is not explicitly listed, it must be managed as a hazardous waste due
to its irritant properties. Waste generators are responsible for determining if a waste meets the
criteria for being hazardous, either by being listed or by exhibiting hazardous characteristics
(ignitability, corrosivity, reactivity, or toxicity).[6][7] Given its hazard profile, treating 2'-
Hydroxypropiophenone as a hazardous waste is the required and prudent course of action.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of 2'-Hydroxypropiophenone, protecting both personnel and the environment.
Always consult your institution's specific EHS guidelines and local regulations for any additional
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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